4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid, 95%
Overview
Description
4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid (5-F2HPA) is a fluorinated hydroxybenzoic acid compound with a molecular formula of C8H6F2O4. It is a white, crystalline powder that is soluble in water and ethanol. 5-F2HPA has a wide range of applications in scientific research and laboratory experiments.
Scientific Research Applications
4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid, 95% has a wide range of applications in scientific research. It has been used as a model compound for the study of the effects of fluorine substitution on the reactivity of hydroxybenzoic acids. It has also been used as a model for the study of the effects of fluorine substitution on the structure and properties of polymers and other materials. In addition, 4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid, 95% has been used as a starting material for the synthesis of novel fluorinated compounds, such as 4-fluoro-2-hydroxy-5-phenylbenzoic acid (4-F2HPBA).
Mechanism of Action
The mechanism of action of 4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid, 95% is not yet fully understood. However, it is believed that the fluorine substitution of the hydroxybenzoic acid increases its reactivity, which allows it to interact with other molecules more easily. This increased reactivity is believed to be responsible for the wide range of applications of 4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid, 95% in scientific research.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid, 95% are not yet fully understood. However, it is believed that the fluorine substitution of the hydroxybenzoic acid increases its reactivity, which may lead to increased metabolic activity and changes in the structure and properties of proteins, lipids, and other biomolecules. It is also possible that 4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid, 95% may interact with cellular receptors, leading to changes in cellular signaling pathways and gene expression.
Advantages and Limitations for Lab Experiments
The main advantage of 4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid, 95% for laboratory experiments is its increased reactivity due to the fluorine substitution of the hydroxybenzoic acid. This increased reactivity allows it to be used in a wide range of applications, such as the synthesis of novel fluorinated compounds and the study of the effects of fluorine substitution on the structure and properties of polymers and other materials. The main limitation of 4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid, 95% for laboratory experiments is its potential toxicity. Therefore, it is important to use the compound in a safe and controlled environment.
Future Directions
The potential of 4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid, 95% for scientific research is still largely unexplored. Future research should focus on understanding the mechanism of action of 4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid, 95%, as well as its biochemical and physiological effects. In addition, further research should be conducted to develop novel applications for 4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid, 95%, such as its use as a catalyst for organic reactions. Finally, research should be conducted to determine the potential toxicity of 4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid, 95%, so that it can be used safely and effectively in laboratory experiments.
Synthesis Methods
4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid, 95% can be synthesized from 4-fluoro-2-hydroxybenzoic acid (4-F2HBA) and potassium hydroxide (KOH) in a two-step reaction. First, 4-F2HBA is reacted with KOH in ethanol to form an intermediate product, 4-(5-fluoro-2-hydroxyphenyl) 2-hydroxybenzene-1,3-diol (5-F2HPD). Then, the intermediate product is reacted with acetic anhydride in the presence of a catalytic amount of p-toluenesulfonic acid (PTSA) to yield 4-(5-Fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid, 95%.
properties
IUPAC Name |
4-(5-fluoro-2-hydroxyphenyl)-2-hydroxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FO4/c14-8-2-4-11(15)10(6-8)7-1-3-9(13(17)18)12(16)5-7/h1-6,15-16H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWQPJFYBLHAIAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C=CC(=C2)F)O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10689441 |
Source
|
| Record name | 5'-Fluoro-2',3-dihydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10689441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261981-12-7 |
Source
|
| Record name | 5'-Fluoro-2',3-dihydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10689441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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